Cas no 2169130-85-0 (1-(1-methanesulfonylcyclopropyl)ethan-1-one)

• Product Name: 1-(1-methanesulfonylcyclopropyl)ethan-1-one
• CAS No: 2169130-85-0
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5174300
• PubChem ID: 89933340
• Update Time: 2025-05-20

1-(1-methanesulfonylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methanesulfonylcyclopropyl)ethan-1-one
• 1-(1-(Methylsulfonyl)cyclopropyl)ethan-1-one

• Inchi： 1S/C6H10O3S/c1-5(7)6(3-4-6)10(2,8)9/h3-4H2,1-2H3
• InChI Key： AMRGACVZZJSOSF-UHFFFAOYSA-N
• SMILES： C(=O)(C1(S(C)(=O)=O)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-(1-methanesulfonylcyclopropyl)ethan-1-one

Comprehensive Guide to 1-(1-Methanesulfonylcyclopropyl)ethan-1-one (CAS No. 2169130-85-0): Properties, Applications, and Market Insights

1-(1-Methanesulfonylcyclopropyl)ethan-1-one (CAS No. 2169130-85-0) is a specialized organic compound with a unique cyclopropyl ring structure and a methanesulfonyl functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. In this article, we explore its chemical properties, synthetic applications, and emerging trends in its industrial use.

The molecular formula of 1-(1-Methanesulfonylcyclopropyl)ethan-1-one is C₆H₁₀O₃S, with a molecular weight of 162.21 g/mol. Its structure features a cyclopropane ring substituted with a methanesulfonyl group and an acetyl moiety, making it a valuable intermediate in organic synthesis. Researchers often utilize this compound in cross-coupling reactions and catalyzed transformations, particularly in the development of novel bioactive molecules.

One of the key applications of 1-(1-Methanesulfonylcyclopropyl)ethan-1-one is in the pharmaceutical industry, where it serves as a precursor for drug discovery and medicinal chemistry. Its cyclopropyl group is known to enhance metabolic stability in drug candidates, while the methanesulfonyl functionality can improve solubility and binding affinity. Recent studies highlight its role in the synthesis of kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies.

In agrochemical research, 1-(1-Methanesulfonylcyclopropyl)ethan-1-one is explored for its potential in developing crop protection agents. The compound’s ability to act as a synthon for heterocyclic frameworks makes it useful in designing pesticides and herbicides. With the increasing focus on sustainable agriculture, this compound is being investigated for eco-friendly formulations that minimize environmental impact.

The market for 1-(1-Methanesulfonylcyclopropyl)ethan-1-one is expanding, driven by advancements in custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates are scaling up production to meet the demands of research institutions and industrial clients. Additionally, the rise of AI-driven drug discovery has increased the need for structurally diverse compounds like this one, further boosting its commercial relevance.

From a regulatory standpoint, 1-(1-Methanesulfonylcyclopropyl)ethan-1-one is not classified as a hazardous substance under major chemical safety guidelines. However, proper handling and storage are recommended to ensure stability and prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

In conclusion, 1-(1-Methanesulfonylcyclopropyl)ethan-1-one (CAS No. 2169130-85-0) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset in modern synthetic chemistry. As research continues to uncover new uses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable chemicals.